Cas no 2229198-61-0 (5-1-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethyl-1,3-thiazol-2-amine)

5-1-(Aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethyl-1,3-thiazol-2-amine is a cyclopropane-containing thiazole derivative with potential applications in medicinal chemistry and agrochemical research. Its unique structural features, including the aminomethyl-substituted cyclopropyl ring and dimethylamino-thiazole moiety, contribute to its reactivity and binding properties. This compound may serve as a versatile intermediate for the synthesis of biologically active molecules, particularly in the development of enzyme inhibitors or receptor modulators. The sterically hindered cyclopropyl group enhances stability, while the thiazole nitrogen atoms offer sites for further functionalization. Its balanced lipophilicity and molecular rigidity make it a candidate for optimizing pharmacokinetic profiles in drug discovery. Handling requires standard precautions for amine-containing compounds.
5-1-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethyl-1,3-thiazol-2-amine structure
2229198-61-0 structure
Product Name:5-1-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethyl-1,3-thiazol-2-amine
CAS No:2229198-61-0
MF:C11H19N3S
MW:225.353660821915
CID:6531931
PubChem ID:165973307
Update Time:2025-06-09

5-1-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-1-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethyl-1,3-thiazol-2-amine
    • 2229198-61-0
    • 5-[1-(aminomethyl)-2,2-dimethylcyclopropyl]-N,N-dimethyl-1,3-thiazol-2-amine
    • EN300-1755633
    • Inchi: 1S/C11H19N3S/c1-10(2)6-11(10,7-12)8-5-13-9(15-8)14(3)4/h5H,6-7,12H2,1-4H3
    • InChI Key: HGHVAGAGXGUIAL-UHFFFAOYSA-N
    • SMILES: S1C(N(C)C)=NC=C1C1(CN)CC1(C)C

Computed Properties

  • Exact Mass: 225.12996879g/mol
  • Monoisotopic Mass: 225.12996879g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 70.4Ų

5-1-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethyl-1,3-thiazol-2-amine Pricemore >>

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Additional information on 5-1-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethyl-1,3-thiazol-2-amine

Comprehensive Overview of 5-1-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethyl-1,3-thiazol-2-amine (CAS No. 2229198-61-0)

The compound 5-1-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethyl-1,3-thiazol-2-amine (CAS No. 2229198-61-0) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its distinct cyclopropyl and thiazol-2-amine moieties make it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

One of the key features of 5-1-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethyl-1,3-thiazol-2-amine is its aminomethyl group, which enhances its solubility and bioavailability. This property is critical for its potential use in small-molecule therapeutics, a hot topic in modern pharmacology. The compound's dimethylcyclopropyl structure also contributes to its stability, making it a viable option for long-term studies and formulations. Recent trends in AI-driven drug discovery have highlighted the importance of such molecules, as computational models predict their interactions with high accuracy.

In the context of green chemistry and sustainable synthesis, CAS No. 2229198-61-0 has been studied for its potential to be produced via eco-friendly synthetic routes. This aligns with the growing demand for environmentally benign pharmaceutical intermediates. Additionally, its thiazole core is a common motif in antimicrobial and anti-inflammatory agents, sparking interest in its therapeutic applications. Researchers are particularly keen on exploring its role in addressing antibiotic resistance, a global health concern.

The compound's N,N-dimethyl substitution further enhances its pharmacokinetic properties, such as membrane permeability and metabolic stability. These attributes are essential for oral drug delivery, a highly searched topic in pharmaceutical sciences. Moreover, its structural analogs have shown promise in neurological disorders, making it a subject of interest for CNS drug development. The integration of machine learning in predicting its ADME (Absorption, Distribution, Metabolism, Excretion) profiles has further accelerated its research.

From a commercial perspective, 5-1-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethyl-1,3-thiazol-2-amine is gaining traction in the fine chemicals market. Its versatility as a building block for more complex molecules makes it valuable for custom synthesis services. The compound's CAS No. 2229198-61-0 is frequently queried in chemical databases, reflecting its growing relevance. As the pharmaceutical industry shifts toward personalized medicine, such molecules are expected to play a pivotal role in targeted therapies.

In conclusion, 5-1-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethyl-1,3-thiazol-2-amine represents a fascinating intersection of chemical innovation and therapeutic potential. Its unique structure, combined with its applicability in drug design and sustainable chemistry, positions it as a compound of significant interest. Future research will likely focus on optimizing its synthesis and exploring its mechanistic pathways in biological systems, further solidifying its place in modern science.

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